
In-Depth Technical Guide to the Decay
Characteristics of Cobalt-55

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt-55

Cat. No.: B1212007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cobalt-55 (⁵⁵Co) is a positron-emitting radionuclide with burgeoning applications in nuclear

medicine, particularly in the field of Positron Emission Tomography (PET). Its favorable decay

characteristics, including a convenient half-life and clean positron emission, make it an

attractive candidate for the development of novel radiopharmaceuticals for diagnostic imaging.

This technical guide provides a comprehensive overview of the nuclear decay properties of

Cobalt-55, details established experimental methodologies for their determination, and

explores a key clinical application, including the relevant biological pathways.

Core Decay Characteristics of Cobalt-55
Cobalt-55 decays to its stable daughter nuclide, Iron-55 (⁵⁵Fe), primarily through two

mechanisms: positron emission (β⁺) and electron capture (EC). The decay process is

characterized by a specific half-life and the emission of positrons and gamma rays with distinct

energies and probabilities.

Summary of Quantitative Decay Data
The fundamental decay characteristics of Cobalt-55 are summarized in the tables below. This

data is crucial for dosimetry calculations, imaging protocol optimization, and the interpretation

of experimental results.
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Table 1: General Decay Properties of Cobalt-55

Property Value Reference

Half-life (T₁/₂) 17.53 hours [1]

Decay Modes
Positron Emission (β⁺),

Electron Capture (EC)

Daughter Nuclide Iron-55 (⁵⁵Fe) [1]

Production Route ⁵⁸Ni(p,α)⁵⁵Co [1]

Table 2: Positron (β⁺) Emission Data

Maximum Energy (MeV) Average Energy (MeV) Probability (%)

1.505 0.623 53.3

1.037 0.419 39.5

0.530 0.207 4.9

0.260 0.096 2.3

Table 3: Gamma (γ) and X-ray Emission Data

Energy (keV) Probability (%) Type

477.2 20.18 Gamma

931.1 75.00 Gamma

1408.5 16.88 Gamma

511.0 151.7 Annihilation Photon

6.4 (Kα) 4.46 X-ray

7.058 (Kβ) 0.922 X-ray
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Experimental Protocols for Characterization
The precise determination of the decay characteristics of Cobalt-55 is fundamental to its

application. The following sections outline the methodologies employed in key experiments to

measure its half-life and characterize its gamma-ray emissions.

Determination of Half-Life
The half-life of Cobalt-55 has been determined through experiments that measure the

decrease in its activity over time. A common experimental approach is as follows:

Sample Preparation: A sample of Cobalt-55 is produced via a nuclear reaction, such as the

proton bombardment of an enriched Nickel-58 target (⁵⁸Ni(p,α)⁵⁵Co). The Cobalt-55 is then

chemically separated and purified.

Activity Measurement: The activity of the Cobalt-55 sample is measured at regular intervals

using a radiation detector, such as a NaI(Tl) scintillation detector or a high-purity germanium

(HPGe) detector.

Data Acquisition: The detector is connected to a multichannel analyzer (MCA) to record the

number of counts within a specific energy region corresponding to a prominent gamma-ray

peak of Cobalt-55 (e.g., the 931.1 keV peak).

Background Subtraction: Background radiation measurements are taken with the source

removed and subtracted from the sample measurements to obtain the net counts from the

Cobalt-55 decay.

Data Analysis: The natural logarithm of the net count rate is plotted against time. The data

points should fall on a straight line, and the decay constant (λ) can be determined from the

slope of this line. The half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2)/λ.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is employed to identify and quantify the energies and intensities of

the gamma rays emitted during the decay of Cobalt-55.

Detector System: A high-purity germanium (HPGe) detector is typically used for its excellent

energy resolution. The detector is cooled to liquid nitrogen temperatures to reduce thermal
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noise.

Calibration: The energy and efficiency of the detector system are calibrated using standard

radioactive sources with well-known gamma-ray energies and intensities (e.g., ¹³⁷Cs, ⁶⁰Co,

¹⁵²Eu).

Data Acquisition: The Cobalt-55 source is placed at a reproducible distance from the

detector. The output signals from the detector are processed by a preamplifier, amplifier, and

an analog-to-digital converter (ADC), and the resulting energy spectrum is stored by a

multichannel analyzer (MCA).

Spectrum Analysis: The resulting gamma-ray spectrum is analyzed to identify the

photopeaks corresponding to the gamma rays emitted by Cobalt-55. The position of each

peak on the energy axis determines the gamma-ray energy, and the area under the peak is

proportional to its intensity.

Branching Ratio Determination: By comparing the intensities of the different gamma rays,

and accounting for the detector efficiency at each energy, the relative branching ratios for

each gamma-ray emission can be determined.

Visualizations
Cobalt-55 Production Workflow
The production of Cobalt-55 for medical use typically involves the irradiation of an enriched

target in a cyclotron, followed by chemical separation and purification.

Cyclotron Irradiation

Radiochemical Processing

Enriched Ni-58 Target

Irradiation

Proton Beam

Dissolution⁵⁸Ni(p,α)⁵⁵Co Ion Exchange Chromatography Purification ⁵⁵CoCl₂ SolutionFinal Product
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Cobalt-55 Production Workflow.

Somatostatin Receptor 2 (SSTR2) Signaling Pathway
Cobalt-55 labeled DOTA-peptides, such as ⁵⁵Co-DOTATATE, are used in PET imaging to

visualize tumors that overexpress somatostatin receptors, particularly SSTR2. The binding of

the radiolabeled peptide to SSTR2 initiates a signaling cascade within the tumor cell.
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SSTR2 Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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